![molecular formula C6H9O3- B1228249 3-Methyl-2-oxovalerate](/img/structure/B1228249.png)
3-Methyl-2-oxovalerate
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Overview
Description
3-methyl-2-oxovalerate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 3-methyl-2-oxovaleric acid, arising from deprotonation of the carboxy group; major species at pH 7.3. It has a role as a human metabolite. It derives from a valerate. It is a conjugate base of a 3-methyl-2-oxovaleric acid.
Scientific Research Applications
Metabolic Studies and Disease Biomarkers
3-Methyl-2-oxovalerate has been identified in various metabolic studies. In the context of diseases like methylmalonic aciduria and propionic acidemia, it's a notable metabolite. For example, Kuhara and Matsumoto (1980) found that the level of 2-methyl-3-oxovaleric acid (a related compound) increases with the concentration of methylmalonic acid, indicating its diagnostic value in such conditions (Kuhara & Matsumoto, 1980). Similarly, Lehnert and Junker (1980) identified 2-methyl-3-oxovaleric acid in urine samples from patients with propionic acidemia, further underscoring its diagnostic significance in metabolic disorders (Lehnert & Junker, 1980).
Role in Brown and Beige Adipose Tissue
3-Methyl-2-oxovalerate plays a role in the metabolic functions of brown and beige adipose tissues. Whitehead et al. (2021) demonstrated that this compound, along with others, is synthesized in browning adipocytes and impacts metabolic processes in skeletal myocytes, influencing energy expenditure and glucose homeostasis (Whitehead et al., 2021).
Binding and Transport Studies
The binding properties of 3-methyl-2-oxovalerate have been studied in relation to proteins like bovine serum albumin. Livesey and Lund (1982) explored how branched-chain 2-oxo acids, including 3-methyl-2-oxovalerate, bind to serum albumin, providing insights into their transport and metabolism in biological systems (Livesey & Lund, 1982).
Biocatalytic Applications
In biocatalysis, the S-adenosylmethionine-dependent methyltransferase SgvM shows activity with 3-methyl-2-oxovalerate. Sommer-Kamann et al. (2017) demonstrated that SgvM could use this compound for asymmetric biocatalytic C-alkylation reactions, highlighting its potential in synthetic chemistry (Sommer-Kamann et al., 2017).
properties
Product Name |
3-Methyl-2-oxovalerate |
---|---|
Molecular Formula |
C6H9O3- |
Molecular Weight |
129.13 g/mol |
IUPAC Name |
3-methyl-2-oxopentanoate |
InChI |
InChI=1S/C6H10O3/c1-3-4(2)5(7)6(8)9/h4H,3H2,1-2H3,(H,8,9)/p-1 |
InChI Key |
JVQYSWDUAOAHFM-UHFFFAOYSA-M |
SMILES |
CCC(C)C(=O)C(=O)[O-] |
Canonical SMILES |
CCC(C)C(=O)C(=O)[O-] |
synonyms |
2-keto methylvalerate 2-keto-3-methylvaleric acid 2-oxo-3-methylvalerate 3-methyl-2-oxopentanoate alpha-keto-beta-methyl-n-valeric acid alpha-keto-beta-methylvalerate alpha-keto-beta-methylvaleric acid alpha-keto-beta-methylvaleric acid, (+-)-isomer alpha-keto-beta-methylvaleric acid, (S)-isomer alpha-keto-beta-methylvaleric acid, calcium salt alpha-keto-beta-methylvaleric acid, calcium salt, (S)-isomer alpha-keto-beta-methylvaleric acid, monosodium salt, (S)-isomer alpha-keto-beta-methylvaleric acid, sodium salt alpha-keto-beta-methylvaleric acid, sodium salt, (+-)-isomer KMVA |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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